Cas no 2096342-39-9 (Pyrazolo[1,5-A]pyridin-5-ylboronic acid)

• Product Name: Pyrazolo[1,5-A]pyridin-5-ylboronic acid
• CAS No: 2096342-39-9
• MF: C₇H₇BN₂O₂
• MW: 161.953681230545
• MDL: MFCD06739229
• CID: 4776725
• Update Time: 2026-02-26

Pyrazolo[1,5-A]pyridin-5-ylboronic acid Chemical and Physical Properties

Names and Identifiers

• PYRAZOLO[1,5-A]PYRIDIN-5-YLBORONIC ACID
• PYRAZOLO[1,5-A]PYRIDINE-5-BORONIC ACID
• AB28913
• Pyrazolo[1,5-a]pyridin-5-ylboronicacid
• {pyrazolo[1,5-a]pyridin-5-yl}boronic acid
• Pyrazolo[1,5-A]pyridin-5-ylboronic acid

• MDL： MFCD06739229
• Inchi： 1S/C7H7BN2O2/c11-8(12)6-2-4-10-7(5-6)1-3-9-10/h1-5,11-12H
• InChI Key： QOQVVOKEUDGBGD-UHFFFAOYSA-N
• SMILES： OB(C1C=CN2C(=CC=N2)C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 168
• Topological Polar Surface Area: 57.8

Additional information on Pyrazolo[1,5-A]pyridin-5-ylboronic acid

Research Brief on Pyrazolo[1,5-A]pyridin-5-ylboronic acid (CAS: 2096342-39-9) in Chemical Biology and Pharmaceutical Applications

Pyrazolo[1,5-A]pyridin-5-ylboronic acid (CAS: 2096342-39-9) is a boronic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound belongs to the pyrazolopyridine family, a class of heterocyclic compounds known for their broad pharmacological activities. The boronic acid moiety in its structure enables it to participate in Suzuki-Miyaura cross-coupling reactions, making it a valuable building block in medicinal chemistry for the synthesis of complex molecules.

Recent studies have highlighted the role of Pyrazolo[1,5-A]pyridin-5-ylboronic acid in the development of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and the ability of this compound to serve as a key intermediate in the synthesis of potent kinase inhibitors has been demonstrated in several preclinical studies. For instance, researchers have utilized this boronic acid derivative to synthesize compounds that selectively inhibit aberrant kinase signaling pathways in various cancer cell lines, showing promising results in vitro and in vivo.

In addition to its applications in oncology, Pyrazolo[1,5-A]pyridin-5-ylboronic acid has been explored in the context of infectious diseases. A 2023 study published in the Journal of Medicinal Chemistry reported the use of this compound in the design of antiviral agents targeting RNA-dependent RNA polymerases. The study demonstrated that derivatives of Pyrazolo[1,5-A]pyridin-5-ylboronic acid exhibited potent inhibitory activity against viral replication, suggesting its potential as a scaffold for developing broad-spectrum antiviral drugs.

The synthetic accessibility of Pyrazolo[1,5-A]pyridin-5-ylboronic acid has also been a focus of recent research. Advances in catalytic borylation reactions have enabled more efficient and scalable synthesis of this compound, as detailed in a 2022 publication in Organic Letters. These methodological improvements are expected to facilitate its broader adoption in drug discovery programs, particularly in fragment-based drug design where boronic acids play a pivotal role.

Looking ahead, the unique properties of Pyrazolo[1,5-A]pyridin-5-ylboronic acid position it as a compound of continued interest in pharmaceutical research. Its dual functionality as both a pharmacophore and a synthetic handle offers numerous opportunities for the development of new therapeutic agents. Future research directions may include its application in PROTAC (proteolysis targeting chimera) technology and as a component in bioconjugation strategies for targeted drug delivery systems.